5-Methyl-3-phenylisoxazole

• IUPAC Name: 5-methyl-3-phenyl-1,2-oxazole
• InChI: InChI=1S/C10H9NO/c1-8-7-10(11-12-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key: UCGIIOJWRLQBRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2=CC=CC=C2
• Molecular Formula: C10H9NO
• DSSTOX Substance ID: DTXSID50143517
• Molecular Weight: 159.18 g/mol
• CAS RN: 1008-74-8

Description

5-Methyl-3-phenylisoxazole is a chemical compound with the linear formula C10H9NO. It is commonly found in many commercially available drugs.

Synthesis Analysis

The synthesis of 5-Methyl-3-phenylisoxazole involves a mixture of 5-methyl-3-phenyl-isoxazole-4-carboxylic acid and thionyl chloride heated under reflux for 3 hours. It has also been used in the preparation of intermediates for the synthesis of penicillin.

Molecular Structure Analysis

The molecular structure of 5-Methyl-3-phenylisoxazole consists of a five-membered heterocyclic moiety. The molecular formula is C10H9NO, with an average mass of 159.185 Da and a monoisotopic mass of 159.068420 Da.

Chemical Reactions Analysis

Isoxazoles can be synthesized via different pathways using both homogeneous and heterogeneous catalysts. The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-Methyl-3-phenylisoxazole include a density of 1.082g/cm3, a boiling point of 262-264ºC, and a melting point of 63-68ºC.

Mechanism of Action

While the specific mechanism of action for 5-Methyl-3-phenylisoxazole is not mentioned in the search results, isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs.

Safety and Hazards

5-Methyl-3-phenylisoxazole is considered hazardous. It can cause harm if swallowed, severe skin burns, eye damage, and may cause respiratory irritation. It is advised to avoid all personal contact, including inhalation, and to use in a well-ventilated area.

Future Directions

In the field of drug discovery, it is always imperative to unleash new eco-friendly synthetic strategies. Among various novel synthetic techniques in use for isoxazole synthesis, most synthetic methods employ Cu (I) or Ru (II) as catalysts for (3 + 2) cycloaddition reaction. The particular disadvantages associated with metal-catalyzed reactions are high costs, low abundance, toxicity, a significant generation of waste, and difficulty to separate from the reaction mixtures. In view of these drawbacks, it is always imperative to develop alternate metal-free synthetic routes.

Synthesis routes and methods

Procedure details

Benzaldehyde oxime (20.0 g, 0.165 mole) is dissolved in DMF (250 mL) and cooled to 4° C. in an ice bath. N-chlorosuccinimide (33.1 g, 0.248 mole) is added to the reaction mixture, and the mixture is stirred for one hour. Isopropenyl acetate (41.3 g, 0.41 mole) and triethyl amine (24.8 g, 0.247 mole) are added via an equal-pressure addition funnel to the solution of benzaldehyde hydroxamic chloride. The ice bath is removed and the mixture is stirred for 24 hours. The mixture is then taken up into ethyl acetate (1 L) and washed with water (2×1 L). The organic layer is dried over sodium sulfate and evaporated to give a residue. Flash chromatography (hexane/ethyl acetate 9:1) affords 12.0 g of 3-phenyl-5-methylisoxazole a a yellow oil.